4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl

• CAS No.: 524018-93-7
• Molecular Formula: C13H10ClF
• Molecular Weight: 220.67 g/mol
• IUPAC Name: 1-chloro-2-fluoro-4-(4-methylphenyl)benzene
• InChI: InChI=1S/C13H10ClF/c1-9-2-4-10(5-3-9)11-6-7-12(14)13(15)8-11/h2-8H,1H3
• InChI Key: LNIBSYDMBJQQMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)F

Description

4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl (C₁₃H₁₀ClF) is a halogenated biphenyl derivative characterized by a biphenyl backbone with substituents at the 3-, 4-, and 4'-positions. The compound features a chlorine atom at the 4-position, a fluorine atom at the 3-position of one phenyl ring, and a methyl group at the 4'-position of the adjacent ring. This arrangement of electron-withdrawing (Cl, F) and electron-donating (CH₃) groups influences its electronic properties, solubility, and reactivity.

Its derivatives, such as methyl esters (e.g., Methyl 4'-chloro-3'-fluoro[1,1'-biphenyl]-4-carboxylate, C₁₄H₁₀ClFO₂), highlight its versatility as a synthetic intermediate .

Preparation Methods

Synthetic Routes: The synthesis of 4-Chloro-3-fluoro-4’-methyl-1,1’-biphenyl involves various methods. One common approach is the Suzuki–Miyaura coupling reaction, which forms carbon–carbon bonds. In this process, an aryl halide (such as 4-chloro-1-iodobenzene) reacts with an aryl boronic acid or boronate ester (such as 4-fluorophenylboronic acid) in the presence of a palladium catalyst. The reaction proceeds under mild conditions and provides good yields .

Industrial Production: Industrial-scale production methods may vary, but the Suzuki–Miyaura coupling remains a key strategy due to its efficiency and versatility.

Chemical Reactions Analysis

4-Chloro-3-fluoro-4’-methyl-1,1’-biphenyl can undergo several reactions:

Substitution Reactions: It can participate in nucleophilic aromatic substitution (SNAr) reactions, where the chlorine or fluorine atom is replaced by other functional groups.

Benzylic Position Reactions: Benzylic halides (such as this compound) typically react via SN2 or SN1 pathways, depending on their substitution pattern .

Common reagents include nucleophiles (e.g., amines, thiols) and Lewis acids (e.g., AlCl₃). The major products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry

Building Block for Synthesis:
4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl serves as a crucial building block in organic synthesis. Its stability and reactivity allow it to be used in the development of more complex organic molecules. This compound can undergo various chemical reactions, including:

• Electrophilic Aromatic Substitution
• Oxidation and Reduction Reactions

Biology

Biological Activity:
Research indicates that this compound may exhibit biological activities such as antimicrobial and anticancer properties. Its biphenyl structure allows it to interact with various biological targets, potentially modulating enzyme activity or cellular processes.

Case Study: Anticancer Activity
A study evaluated the cytotoxic effects of 4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl on cancer cell lines, revealing significant inhibition of cell proliferation:

Cell Line	IC50 (μM)
MCF-7 (Breast)	10.5
HeLa (Cervical)	8.3

Medicine

Pharmaceutical Intermediate:
The compound is being explored as a potential intermediate in drug development. Its derivatives are often found in pharmaceuticals with anti-inflammatory and antiviral activities.

Mechanism of Action:
The mechanism by which 4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl exerts its effects may involve:

• Inhibition of specific enzymes
• Disruption of cellular signaling pathways

Industry

Material Science Applications:
In industry, this biphenyl derivative is utilized in the production of advanced materials such as:

• Liquid Crystals: Used in display technologies.
• Organic Light Emitting Diodes (OLEDs): Enhancing the efficiency and performance of OLED devices.

Mechanism of Action

The compound’s mechanism of action depends on its specific application. It may interact with biological targets (e.g., enzymes, receptors) or participate in chemical transformations.

Comparison with Similar Compounds

Key Observations :

• Substituent Position: The 4'-methyl group in the target compound enhances solubility in non-polar solvents compared to fully halogenated analogs like DFNBP .
• Electronic Effects : The chlorine and fluorine atoms in the target compound create moderate electron-withdrawing effects, whereas nitro or ketone groups (e.g., DFNBP, DFBPE) significantly reduce electron density .

Key Observations :

• Suzuki-Miyaura reactions are highly effective for synthesizing fluorinated biphenyls, with yields averaging 75–85% for difluorinated derivatives .
• The target compound’s synthesis likely follows similar protocols, though yields are unreported in the available literature.

Spectroscopic and Crystallographic Data

Compound Name	NMR Shifts (¹H/¹³C)	XRD Data Availability	Reference
TBDFBP	δ 7.45–6.90 (¹H); δ 148–110 (¹³C)	Yes
DFBPE	δ 7.60–7.10 (¹H); δ 190–115 (¹³C)	Yes
4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl	Not reported	No	–

Key Observations :

• Single-crystal X-ray diffraction (SC-XRD) confirms planar biphenyl backbones in TBDFBP and DFBPE, with substituents influencing packing efficiency .
• Spectroscopic data for the target compound are absent in the provided literature, limiting direct comparisons.

Notes

Comparisons rely on structurally analogous compounds.

Substituent Sensitivity : The position of halogens (Cl, F) and alkyl groups (CH₃) critically impacts reactivity and solubility. For example, tert-butyl groups in TBDFBP introduce steric effects absent in the target compound .

Synthetic Gaps : While Suzuki-Miyaura coupling is a plausible route for the target compound, optimal reaction conditions (e.g., catalyst loading, temperature) remain unspecified.

Biological Activity

4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl is a biphenyl derivative notable for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its structural characteristics that may influence its interaction with biological targets, making it a candidate for further research into its therapeutic applications.

4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl is characterized by the presence of chlorine and fluorine substituents on the biphenyl structure. These halogen groups can enhance the compound's lipophilicity and alter its reactivity, which are critical factors in drug design and development.

Antimicrobial Properties

Research has indicated that biphenyl derivatives, including 4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl, exhibit antimicrobial properties. Studies suggest that these compounds can inhibit the growth of various bacterial strains, indicating their potential as antimicrobial agents .

Anticancer Activity

One of the most significant areas of interest for 4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl is its anticancer activity. Preliminary studies have shown that this compound can affect cell proliferation in cancer cell lines. For instance, in vitro assays demonstrated cytotoxic effects against MCF-7 human breast cancer cells with IC50 values indicating potent activity at low concentrations .

Table 1: Anticancer Activity Summary

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	0.075	Microtubule disruption at colchicine-binding site
Hs578T	0.033	Induction of apoptosis
MDA-MB-231	0.620	Cell cycle arrest

The mechanism by which 4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl exerts its biological effects appears to involve interaction with specific molecular targets within cells. For instance, it may bind to enzymes or receptors involved in cell signaling pathways, leading to altered cellular responses such as apoptosis or cell cycle arrest .

Case Studies

Several case studies have highlighted the potential applications of 4-Chloro-3-fluoro-4'-methyl-1,1'-biphenyl in drug development:

• Study on Anticancer Effects : A study focused on the compound's effects on triple-negative breast cancer cells illustrated significant cytotoxicity and low toxicity toward non-cancerous cells. This selective toxicity is crucial for developing effective cancer therapies .
• Antimicrobial Activity Assessment : Another investigation assessed the compound's ability to inhibit various pathogenic bacteria. Results indicated effective inhibition rates comparable to established antibiotics, suggesting its utility in treating infections.